Cas no 1806426-84-5 (2-(Bromomethyl)-6-iodobenzo[d]oxazole)

• Product Name: 2-(Bromomethyl)-6-iodobenzo[d]oxazole
• CAS No: 1806426-84-5
• MF: C₈H₅BrINO
• MW: 337.939873456955
• CID: 4820262
• Update Time: 2025-06-08

2-(Bromomethyl)-6-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-iodobenzo[d]oxazole

• Inchi： 1S/C8H5BrINO/c9-4-8-11-6-2-1-5(10)3-7(6)12-8/h1-3H,4H2
• InChI Key： UYGQPHMIFJXAEW-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)OC(CBr)=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• XLogP3: 3
• Topological Polar Surface Area: 26

Additional information on 2-(Bromomethyl)-6-iodobenzo[d]oxazole

Introduction to 2-(Bromomethyl)-6-iodobenzo[d]oxazole (CAS No. 1806426-84-5)

2-(Bromomethyl)-6-iodobenzo[d]oxazole, a compound with the CAS number 1806426-84-5, is a versatile and intriguing molecule that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound features a unique combination of bromine and iodine substituents on a benzo[d]oxazole scaffold, making it a valuable building block for the development of novel pharmaceuticals and functional materials.

The molecular structure of 2-(Bromomethyl)-6-iodobenzo[d]oxazole consists of a benzo[d]oxazole core, which is a six-membered heterocyclic ring containing an oxygen atom. The presence of the bromomethyl and iodine substituents imparts unique chemical properties and reactivity profiles to the molecule. The bromomethyl group is particularly reactive and can undergo various substitution reactions, while the iodine substituent can be readily displaced in nucleophilic substitution reactions, making this compound highly versatile for synthetic transformations.

In the realm of medicinal chemistry, 2-(Bromomethyl)-6-iodobenzo[d]oxazole has shown promise as a precursor for the synthesis of bioactive molecules. Recent studies have explored its potential as a scaffold for the development of new drugs targeting various diseases. For instance, researchers have utilized this compound to synthesize derivatives with enhanced biological activity against cancer cells. The ability to introduce diverse functional groups through the bromomethyl and iodine substituents allows for fine-tuning of the pharmacological properties of the resulting molecules.

One notable application of 2-(Bromomethyl)-6-iodobenzo[d]oxazole is in the field of cancer research. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiproliferative activity against several human cancer cell lines. The researchers found that these derivatives could selectively inhibit the growth of cancer cells while sparing normal cells, suggesting their potential as lead compounds for further drug development.

Beyond its applications in medicinal chemistry, 2-(Bromomethyl)-6-iodobenzo[d]oxazole has also been investigated for its use in materials science. The unique electronic properties of the benzo[d]oxazole core, combined with the reactivity of the bromomethyl and iodine substituents, make this compound an attractive candidate for the synthesis of functional materials with tailored properties. For example, researchers have explored its use in the development of organic semiconductors and luminescent materials. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthetic accessibility of 2-(Bromomethyl)-6-iodobenzo[d]oxazole is another factor contributing to its widespread use in research. Several efficient synthetic routes have been developed to prepare this compound, allowing for its large-scale production and commercial availability. One common method involves the bromination and iodination of a suitable benzo[d]oxazole precursor, followed by further functionalization steps to introduce additional substituents as needed.

In addition to its synthetic versatility, 2-(Bromomethyl)-6-iodobenzo[d]oxazole has been studied for its potential as a ligand in coordination chemistry. The ability to form stable complexes with various metal ions opens up new possibilities for applications in catalysis and sensing technologies. For instance, complexes derived from this compound have shown promise as catalysts for cross-coupling reactions, which are essential in organic synthesis.

The environmental impact and safety profile of 2-(Bromomethyl)-6-iodobenzo[d]oxazole are also important considerations. While detailed toxicological studies are ongoing, preliminary data suggest that this compound is generally safe to handle under standard laboratory conditions. However, appropriate safety measures should always be followed when working with any chemical reagent.

In conclusion, 2-(Bromomethyl)-6-iodobenzo[d]oxazole (CAS No. 1806426-84-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an invaluable tool for researchers seeking to develop new drugs, functional materials, and catalytic systems. As ongoing research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.